Cas no 1023524-40-4 (3-(2,6-Dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2,6-Dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-4-carboxamide
• CAS No: 1023524-40-4
• MF: C₁₈H₁₁Cl₂F₃N₂O₃
• MW: 431.192753076553
• MDL: MFCD00170110
• CID: 4677051
• Update Time: 2025-05-24

3-(2,6-Dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-4-carboxamide
• (3-(2,6-DICHLOROPHENYL)-5-METHYLISOXAZOL-4-YL)-N-(4-(TRIFLUOROMETHOXY)PHENYL)FORMAMIDE
• 3-(2,6-Dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-4-carboxamide

• MDL： MFCD00170110
• Inchi： 1S/C18H11Cl2F3N2O3/c1-9-14(16(25-28-9)15-12(19)3-2-4-13(15)20)17(26)24-10-5-7-11(8-6-10)27-18(21,22)23/h2-8H,1H3,(H,24,26)
• InChI Key： LLGCHYSXNQYQPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(NC2C=CC(=CC=2)OC(F)(F)F)=O)=C(C)ON=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 537
• Topological Polar Surface Area: 64.4

Additional information on 3-(2,6-Dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-4-carboxamide

Comprehensive Overview of 3-(2,6-Dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-4-carboxamide (CAS No. 1023524-40-4)

3-(2,6-Dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-4-carboxamide, with the CAS number 1023524-40-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole carboxamide family, a class known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the 2,6-dichlorophenyl and trifluoromethoxy substituents, which contribute to its stability and reactivity.

The compound's molecular structure combines a 1,2-oxazole core with a carboxamide functional group, making it a promising candidate for drug discovery. Its CAS No. 1023524-40-4 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Recent studies highlight its potential as a kinase inhibitor, a topic of high interest in cancer research. Additionally, its agrochemical properties are being explored for crop protection, aligning with the growing demand for sustainable farming solutions.

In the context of AI-driven drug discovery, 3-(2,6-Dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-4-carboxamide has been analyzed for its binding affinity to various biological targets. Computational models suggest it could interact with enzyme active sites, a hot topic in precision medicine. This aligns with frequent searches for "small molecule inhibitors" and "structure-activity relationships" in scientific literature.

The compound's synthetic pathway is another area of interest. Chemists often inquire about its preparation methods and scalability, as these factors are critical for industrial applications. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis routes for oxazole derivatives, including this compound.

From a commercial perspective, 3-(2,6-Dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-4-carboxamide is listed in catalogs of specialty chemical suppliers, often under its CAS No. 1023524-40-4. Its pricing and availability are frequently queried by researchers and manufacturers, indicating its practical significance. The compound's patent status and regulatory compliance are also common search terms, reflecting the importance of intellectual property in this field.

In summary, 3-(2,6-Dichlorophenyl)-5-methyl-N-[4-(trifluoromethoxy)phenyl]-1,2-oxazole-4-carboxamide (CAS No. 1023524-40-4) represents a versatile and highly studied molecule with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in areas like targeted therapy and sustainable chemistry.